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The thermal decomposition of ferrous carbonate is a process in which the compound breaks

down into simpler substances upon heating. The nature of the decomposition products is highly

dependent on the surrounding atmosphere. In an inert atmosphere, the primary decomposition

product is ferrous oxide (FeO) and carbon dioxide (CO₂). However, in the presence of an

oxidizing agent like oxygen, the ferrous iron (Fe²⁺) is readily oxidized to ferric iron (Fe³⁺),

leading to the formation of magnetite (Fe₃O₄) or hematite (α-Fe₂O₃).

The decomposition generally proceeds as an endothermic process, with the specific

temperature range and reaction kinetics influenced by factors such as heating rate, particle

size, and impurities.

Quantitative Data on Thermal Decomposition
The following tables summarize key quantitative data from various studies on the thermal

decomposition of ferrous carbonate.

Table 1: Decomposition Temperatures of Ferrous Carbonate Under Various Atmospheres
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Atmosphere
Temperature Range
(°C)

Key Observations Reference

Oxygen (O₂) 340 - 607

Decomposition to

magnetite, hematite,

and maghemite.

[1]

Carbon Dioxide (CO₂) 430 - 570

Primarily forms

magnetite; wüstite and

olivine also observed

at higher

temperatures.

[1]

Air 340 - 660
Proceeds in one step

to form iron oxide.
[2]

Nitrogen (N₂) ~300 - 400
Decomposition of iron

carbonate complex.
[3]

Inert (general) ~500 FeCO₃ → FeO + CO₂

Table 2: Kinetic Parameters for the Thermal Decomposition of Ferrous Carbonate

Kinetic Model
Activation
Energy (Ea)

Frequency
Factor (A)

Experimental
Conditions

Reference

Diffusion Models Not specified Not specified Isothermal, in air [2]

Avrami-Erofeev

(A2)
Not specified Not specified

Non-isothermal,

in air
[4]

Phase Boundary

Controlled

Reaction (R2)

Not specified Not specified
Non-isothermal,

in N₂-H₂ mixture
[4]

Second-Order

Precipitation
123 kJ/mol Not specified

Temperature-

ramped

precipitation

study
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Experimental Protocols
The primary techniques used to study the thermal decomposition of ferrous carbonate are

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
This protocol provides a general methodology for analyzing the thermal decomposition of

ferrous carbonate using a simultaneous TGA/DSC instrument.

Materials and Equipment:

Ferrous Carbonate (FeCO₃) sample

Simultaneous Thermal Analyzer (TGA/DSC)

Alumina or platinum crucibles

Analytical balance (precision ±0.01 mg)

High-purity nitrogen, oxygen, or other desired purge gas

Procedure:

Instrument Calibration: Calibrate the TGA/DSC instrument for mass and temperature

according to the manufacturer's guidelines. Indium is a common standard for temperature

and enthalpy calibration.

Sample Preparation: Accurately weigh approximately 5-10 mg of the ferrous carbonate

sample into a clean, tared TGA crucible.

Experimental Setup:

Place the crucible in the TGA furnace.

Purge the furnace with the desired gas (e.g., nitrogen for inert atmosphere, oxygen or air

for oxidative decomposition) at a constant flow rate (e.g., 20-50 mL/min) for a sufficient
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time to ensure a stable atmosphere.

Thermal Program:

Heat the sample from ambient temperature to a final temperature (e.g., 1000 °C) at a

controlled, linear heating rate (e.g., 10 °C/min or 15 °C/min).[3]

Data Analysis:

Record the mass loss (TGA curve) and the heat flow (DSC curve) as a function of

temperature.

From the TGA curve, determine the onset and completion temperatures of decomposition,

as well as the percentage of mass loss.

From the DSC curve, identify endothermic and exothermic events associated with the

decomposition and any subsequent phase transitions.

The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of

maximum decomposition rates.

Product Characterization
The solid products of the decomposition are typically analyzed using the following techniques:

X-ray Diffraction (XRD): To identify the crystalline phases of the resulting iron oxides (e.g.,

FeO, Fe₃O₄, α-Fe₂O₃).

Mössbauer Spectroscopy: To determine the oxidation state and local environment of the iron

atoms, providing detailed information about the iron-bearing phases.[1]

Scanning Electron Microscopy (SEM): To observe the morphology and microstructure of the

decomposition products.

Reaction Pathways and Mechanisms
The thermal decomposition of ferrous carbonate can follow different pathways depending on

the atmospheric conditions.
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Decomposition in an Inert Atmosphere (e.g., N₂, Ar)
In an inert atmosphere, the primary decomposition reaction is the endothermic conversion of

ferrous carbonate to ferrous oxide (wüstite) and carbon dioxide.

Reaction: FeCO₃(s) → FeO(s) + CO₂(g)

Ferrous Carbonate (FeCO₃)

Ferrous Oxide (FeO)
Heat (Inert)

Carbon Dioxide (CO₂)

Heat (Inert)

Click to download full resolution via product page

Caption: Decomposition of FeCO₃ in an inert atmosphere.

Decomposition in an Oxidizing Atmosphere (e.g., Air, O₂)
In the presence of oxygen, the decomposition is a more complex process involving the

oxidation of Fe²⁺. The initial decomposition may still form FeO, which is then rapidly oxidized to

magnetite (Fe₃O₄) and subsequently to hematite (α-Fe₂O₃) at higher temperatures.

Possible Reactions: 3FeCO₃(s) + ½O₂(g) → Fe₃O₄(s) + 3CO₂(g) 2FeCO₃(s) + ½O₂(g) →

Fe₂O₃(s) + 2CO₂(g)

The final product is often a mixture of these oxides, with hematite being the most stable form at

high temperatures in an oxidizing environment.[1]

Ferrous Carbonate (FeCO₃) Intermediate Products
(e.g., FeO)

Heat + O₂ Magnetite (Fe₃O₄)Oxidation Hematite (α-Fe₂O₃)Further Oxidation

Click to download full resolution via product page

Caption: Decomposition of FeCO₃ in an oxidizing atmosphere.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for studying the thermal

decomposition of ferrous carbonate.
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Caption: Experimental workflow for FeCO₃ thermal analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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